Cas no 1105679-23-9 (1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-one)

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-one structure
1105679-23-9 structure
Product Name:1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-one
CAS No:1105679-23-9
MF:C9H8N4O
MW:188.186020851135
CID:5933299
PubChem ID:9928384
Update Time:2024-01-16

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-(2H-tetrazol-5-yl)phenyl]-
    • 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-one
    • BB 0238263
    • 1-(3-(1h-Tetrazol-5-yl)phenyl)ethan-1-one
    • CS-0275162
    • EN300-1830091
    • 1-[3-(1H-Tetrazol-5-yl)-phenyl]-ethanone
    • SCHEMBL4367955
    • 1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]ethan-1-one
    • 1105679-23-9
    • Inchi: 1S/C9H8N4O/c1-6(14)7-3-2-4-8(5-7)9-10-12-13-11-9/h2-5H,1H3,(H,10,11,12,13)
    • InChI Key: PQYFFDSITYFQRA-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=CC(C2=NNN=N2)=C1)C

Computed Properties

  • Exact Mass: 188.06981089g/mol
  • Monoisotopic Mass: 188.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • Boiling Point: 421.2±47.0 °C(Predicted)
  • pka: 3.95±0.10(Predicted)

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylethan-1-one Pricemore >>

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